Cas no 3137-84-6 (3-Ethoxycarbonylphenyl Isothiocyanate)

• Product Name: 3-Ethoxycarbonylphenyl Isothiocyanate
• CAS No: 3137-84-6
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD00060375
• CID: 294886
• PubChem ID: 520524
• Update Time: 2025-11-02

3-Ethoxycarbonylphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-isothiocyanato-, ethyl ester
• 3-Ethoxycarbonylphenyl isothiocyanate
• ethyl 3-isothiocyanatobenzoate
• Ethyl 3-isothiocyanatobenzoate #
• 3137-84-6
• MFCD00060375
• SCHEMBL5558418
• BS-42362
• FT-0634689
• DTXSID50334382
• ethyl m-isothiocyanatobenzoate
• 3-Ethoxycarbonylphenyl isothiocyanate,
• AKOS015838800
• A820825
• 3-Ethoxycarbonylphenyl Isothiocyanate

• MDL： MFCD00060375
• Inchi： 1S/C10H9NO2S/c1-2-13-10(12)8-4-3-5-9(6-8)11-7-14/h3-6H,2H2,1H3
• InChI Key： MCHONYMFRSKTLR-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.18
• Boiling Point: 112°C 1mm
• Flash Point: 156.8°C
• Refractive Index: 1.5250 (estimate)
• PSA: 70.75000
• LogP: 2.59760
• Solubility: Not available

3-Ethoxycarbonylphenyl Isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 3-Ethoxycarbonylphenyl Isothiocyanate

3-Ethoxycarbonylphenyl Isothiocyanate (CAS No. 3137-84-6): Properties, Applications, and Market Insights

3-Ethoxycarbonylphenyl isothiocyanate (CAS No. 3137-84-6) is a specialized organic compound widely used in chemical synthesis and pharmaceutical research. This compound belongs to the class of isothiocyanate derivatives, known for their reactivity and versatility in organic transformations. With the growing demand for fine chemicals and intermediates in drug discovery, 3-ethoxycarbonylphenyl isothiocyanate has gained significant attention in recent years.

The molecular structure of 3-ethoxycarbonylphenyl isothiocyanate features an ethoxycarbonyl group (-COOEt) attached to a phenyl ring, along with a reactive isothiocyanate functional group (-N=C=S). This unique combination of functional groups makes it valuable for various synthetic applications, particularly in the preparation of heterocyclic compounds and pharmaceutical intermediates. Researchers often utilize this compound as a building block in medicinal chemistry due to its ability to form stable covalent bonds with nucleophiles.

In the pharmaceutical industry, 3-ethoxycarbonylphenyl isothiocyanate CAS 3137-84-6 serves as a key intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in developing novel anticancer agents and anti-inflammatory compounds, aligning with current trends in targeted therapy research. The compound's reactivity allows for efficient modification of lead compounds, making it particularly valuable in structure-activity relationship (SAR) studies.

The chemical properties of 3-ethoxycarbonylphenyl isothiocyanate include a molecular weight of 207.25 g/mol and a density of approximately 1.18 g/cm³. It typically appears as a pale yellow to colorless liquid at room temperature, with moderate solubility in common organic solvents such as dichloromethane, ethanol, and acetone. These physical characteristics make it convenient for laboratory handling and industrial-scale applications.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for 3-ethoxycarbonylphenyl isothiocyanate 3137-84-6. Researchers are exploring catalytic methods and solvent-free conditions to improve the environmental profile of its production. These developments respond to the growing market demand for eco-friendly chemical processes while maintaining high purity and yield standards.

In material science applications, 3-ethoxycarbonylphenyl isothiocyanate has shown promise as a modifying agent for polymer surfaces. Its ability to introduce functional groups onto material surfaces makes it valuable for creating specialized coatings with enhanced adhesion properties. This application aligns with current industry needs for advanced materials in electronics and biomedical devices.

The global market for 3-ethoxycarbonylphenyl isothiocyanate CAS No. 3137-84-6 has shown steady growth, driven by increasing research activities in pharmaceutical development and specialty chemicals. Major suppliers have reported growing demand from North America and Asia-Pacific regions, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

Quality control of 3-ethoxycarbonylphenyl isothiocyanate typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to ensure purity and consistency. The compound is generally supplied with purity levels ranging from 95% to 99%, depending on application requirements. Proper storage conditions include protection from moisture and maintenance at temperatures below 25°C to preserve stability.

Future research directions for 3-ethoxycarbonylphenyl isothiocyanate 3137-84-6 may explore its potential in emerging fields such as bioconjugation chemistry and proteomics research. The compound's reactivity with amino groups makes it particularly interesting for protein labeling applications, an area of growing importance in diagnostic and therapeutic development.

For researchers working with 3-ethoxycarbonylphenyl isothiocyanate, proper handling procedures should be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, standard laboratory safety protocols should be observed during its use and storage.

The synthesis of 3-ethoxycarbonylphenyl isothiocyanate CAS 3137-84-6 typically involves the reaction of corresponding amine precursors with thiophosgene or equivalent reagents. Recent patent literature describes improved synthetic methods that offer higher yields and reduced environmental impact, reflecting the chemical industry's focus on sustainable production practices.

In analytical chemistry applications, 3-ethoxycarbonylphenyl isothiocyanate has been utilized as a derivatization agent for the detection and quantification of various compounds. Its strong UV absorption characteristics make it particularly useful in HPLC-based analysis methods, contributing to its popularity in analytical method development.

The price trends for 3-ethoxycarbonylphenyl isothiocyanate 3137-84-6 have remained relatively stable in recent years, with moderate fluctuations based on raw material availability and regional demand. Bulk purchasing options are typically available for industrial-scale users, while research quantities are readily accessible through specialty chemical suppliers worldwide.

As the chemical industry continues to evolve, 3-ethoxycarbonylphenyl isothiocyanate maintains its position as a valuable synthetic intermediate. Its combination of reactivity, stability, and versatility ensures ongoing relevance in both academic research and industrial applications, particularly in the rapidly expanding field of pharmaceutical development.